Cas no 10230-69-0 (1-(Benzylthio)-2-propanone)

• Product name: 1-(Benzylthio)-2-propanone
• CAS No: 10230-69-0
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 48471
• PubChem ID: 82472

1-(Benzylthio)-2-propanone Chemical and Physical Properties

Names and Identifiers

• (Benzylthio)acetone
• 1-(Benzylthio)-2-propanone
• 1-benzylsulfanylpropan-2-one
• 1-(Benzylsulfanyl)acetone
• 1-(Benzylthio)acetone
• 1-(phenylmethylthio)acetone
• 1-<(phenylmethyl)thio>-2-propanone
• 2-(benzyl-thio)acetone
• 2-oxo-5-phenyl-4-thiapentane
• mercaptobenzylacetone
• .alpha.-(Benzylthio)acetone
• FT-0604866
• 1-BENZYLTHIO-2-PROPANONE
• 2-Propanone, 1-[(phenylmethyl)thio]-
• NS00023136
• benzylthio-2-propanone
• EN300-394836
• 1-[(Phenylmethyl)thio]-2-propanone
• 10230-69-0
• E9J6F7N54U
• 1-(benzylthio)propan-2-one
• SCHEMBL941161
• DTXSID50144887
• 1-(Benzylsulfanyl)acetone #
• EINECS 233-552-8
• AKOS005207147
• D85829
• OIEDQMIEPJIRFT-UHFFFAOYSA-N
• CS-0272169
• MFCD00026241
• 1-(benzylsulfanyl)propan-2-one
• DB-018652

• MDL： MFCD00026241
• Inchi： 1S/C10H12OS/c1-9(11)7-12-8-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
• InChI Key： OIEDQMIEPJIRFT-UHFFFAOYSA-N
• SMILES： S(CC(C)=O)CC1C=CC=CC=1
• BRN： 1866268

Computed Properties

• Exact Mass: 180.06100
• Monoisotopic Mass: 180.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• Topological Polar Surface Area: 42.4A^2
• XLogP3: 2.1

Experimental Properties

• Color/Form: Colorless yellow liquid
• Density: 1,09 g/cm3
• Boiling Point: 155 °C
• Flash Point: >100°C
• Refractive Index: 1.5580
• PSA: 42.37000
• LogP: 2.50880
• Solubility: Insoluble in water

1-(Benzylthio)-2-propanone Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives